Cas no 2138539-54-3 (2-[5-Oxo-2-(propan-2-yl)cyclohexyl]acetonitrile)

• Product Name: 2-[5-Oxo-2-(propan-2-yl)cyclohexyl]acetonitrile
• CAS No: 2138539-54-3
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6172122
• PubChem ID: 165496989
• Update Time: 2025-06-23

2-[5-Oxo-2-(propan-2-yl)cyclohexyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[5-oxo-2-(propan-2-yl)cyclohexyl]acetonitrile
• 2138539-54-3
• EN300-1156867
• 2-[5-Oxo-2-(propan-2-yl)cyclohexyl]acetonitrile

• Inchi： 1S/C11H17NO/c1-8(2)11-4-3-10(13)7-9(11)5-6-12/h8-9,11H,3-5,7H2,1-2H3
• InChI Key： ROFLPKUSOXPVTO-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C)C)C(CC#N)C1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.9Ų

Additional information on 2-[5-Oxo-2-(propan-2-yl)cyclohexyl]acetonitrile

Introduction to 2-[5-Oxo-2-(propan-2-yl)cyclohexyl]acetonitrile (CAS No. 2138539-54-3)

2-[5-Oxo-2-(propan-2-yl)cyclohexyl]acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2138539-54-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its complex cyclic structure and functional groups, has garnered attention due to its potential applications in drug development and synthetic chemistry. The compound's unique framework, featuring a cyclohexyl ring modified with an oxo group and an acetonitrile substituent, makes it a versatile intermediate for various chemical transformations.

The nomenclature of this compound follows the IUPAC (International Union of Pure and Applied Chemistry) rules, ensuring precision in its identification and communication within the scientific community. The presence of the 5-Oxo-2-(propan-2-yl)cyclohexyl moiety suggests a high degree of structural complexity, which is often exploited in medicinal chemistry for designing molecules with specific biological activities. The acetonitrile group at the terminal position further enhances its reactivity, making it a valuable building block for synthesizing more intricate molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The 5-Oxo-2-(propan-2-yl)cyclohexyl scaffold has been studied for its potential in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative disorders. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for further development.

The acetonitrile moiety in 2-[5-Oxo-2-(propan-2-yl)cyclohexyl]acetonitrile also plays a crucial role in its chemical behavior. Acetonitrile is known for its ability to act as a nucleophile or a solvent, depending on the reaction conditions. This dual functionality allows the compound to participate in a wide range of synthetic reactions, such as nucleophilic substitutions, condensations, and cyclizations. These reactions are fundamental in constructing more complex molecules used in pharmaceuticals and agrochemicals.

One of the most intriguing aspects of this compound is its potential role in the synthesis of bioactive molecules. Researchers have been leveraging its structural features to develop novel therapeutic agents. For instance, modifications to the 5-Oxo-2-(propan-2-yl)cyclohexyl ring have led to compounds with enhanced binding affinity to target proteins. Additionally, the acetonitrile group has been used to introduce polar functionalities that improve solubility and bioavailability, critical factors for drug efficacy.

The synthesis of 2-[5-Oxo-2-(propan-2-yl)cyclohexyl]acetonitrile involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as catalytic hydrogenation, Grignard reactions, and palladium-catalyzed cross-coupling reactions are often employed to construct the desired framework. These methods not only showcase the versatility of the compound but also demonstrate the progress made in synthetic methodologies over recent decades.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-[5-Oxo-2-(propan-2-yl)cyclohexyl]acetonitrile. Molecular modeling and virtual screening allow researchers to predict the biological activity of potential derivatives before conducting costly wet-lab experiments. This approach has significantly reduced time-to-discovery and improved the efficiency of drug development pipelines.

The compound's relevance extends beyond academic research; it also holds industrial significance. Pharmaceutical companies are increasingly interested in sourcing high-quality intermediates like this one to streamline their production processes. The ability to synthesize complex molecules efficiently is crucial for meeting global demand and ensuring cost-effectiveness.

In conclusion, 2-[5-Oxo-2-(propan-2-yl)cyclohexyl]acetonitrile (CAS No. 2138539-54-3) represents a fascinating example of how structural complexity can be harnessed for therapeutic purposes. Its unique features make it a valuable tool in both research and industrial settings, driving advancements in drug discovery and synthetic chemistry. As our understanding of molecular interactions deepens, compounds like this one will continue to play a pivotal role in shaping the future of medicine.